Cas no 169272-15-5 (2-4-(propan-2-yl)phenyloxirane)

• Product Name: 2-4-(propan-2-yl)phenyloxirane
• CAS No: 169272-15-5
• Molecular Formula: C₁₁H₁₄O
• Molecular Weight: 162.22826
• CID: 111154
• PubChem ID: 15253637

2-4-(propan-2-yl)phenyloxirane Properties

Names and Identifiers

• Oxirane,2-[4-(1-methylethyl)phenyl]-
• 2-(4-Isopropylphenyl)oxirane
• 2-(4-Isopropyl-phenyl)-4-methyl-pyr
• 2-(4-isopropylphenyl)-4-methylpyridine
• 2-(4-isopropyl-phenyl)-4-methylpyridine
• 2-(4-ISOPROPYL-PHENYL)-4-METHYL-PYRIDINE
• 2-(4-isopropylphenyl)-oxirane
• AG-H-24210
• CTK5E7953
• Oxirane, [4-(1-methylethyl)phenyl]- (9CI)
• 169272-15-5
• NCRWHLBHMFVSFC-UHFFFAOYSA-N
• 2-[4-(1-Methylethyl)phenyl]oxirane
• 2-[4-(propan-2-yl)phenyl]oxirane
• 2-(4-isopropylphenyl) oxirane
• EN300-43956
• AKOS022221811
• DTXSID401296311
• AKOS000160283
• SCHEMBL1582778
• CS-0249571
• 2-(4-propan-2-ylphenyl)oxirane

• InChIKey： NCRWHLBHMFVSFC-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14O/c1-8(2)9-3-5-10(6-4-9)11-7-12-11/h3-6,8,11H,7H2,1-2H3
• SMILES： CC(C1C=CC(C2CO2)=CC=1)C

Computed Properties

• Exact Mass: 162.10452
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 162.104465066g/mol
• Heavy Atom Count: 12
• Complexity: 145
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids